2-([1,1'-biphenyl]-4-yl)-N-((1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl)methyl)acetamide

• IUPAC Name: N-[[1-(3,4-dimethylphenyl)tetrazol-5-yl]methyl]-2-(4-phenylphenyl)acetamide
• InChI: InChI=1S/C24H23N5O/c1-17-8-13-22(14-18(17)2)29-23(26-27-28-29)16-25-24(30)15-19-9-11-21(12-10-19)20-6-4-3-5-7-20/h3-14H,15-16H2,1-2H3,(H,25,30)
• InChI Key: JJLVMIJDKJHTBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=NN=N2)CNC(=O)CC3=CC=C(C=C3)C4=CC=CC=C4)C
• Molecular Formula: C24H23N5O
• Molecular Weight: 397.5 g/mol
• CAS No.: 897622-59-2

Description

2-([1,1'-biphenyl]-4-yl)-N-((1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl)methyl)acetamide is a useful research compound. Its molecular formula is C24H23N5O and its molecular weight is 397.482. The purity is usually 95%.
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Scientific Research Applications

Antipsychotic Potential

Research on 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, which share structural similarities with the compound , has shown potential antipsychotic properties without interacting with dopamine receptors, a common target for existing antipsychotics. These compounds were synthesized and evaluated for their pharmacological properties, showing reduced spontaneous locomotion in mice at non-ataxic doses and lacking D2 dopamine receptor binding in vitro, suggesting a novel mechanism of action for antipsychotic effects (Wise et al., 1987).

Herbicide and Fungicide Applications

Chloroacetamide derivatives like metazachlor and alachlor, structurally related to the compound , have been used as selective pre-emergent or early post-emergent herbicides to control annual grasses and broad-leaved weeds in various crops. These compounds exhibit their herbicidal activity by inhibiting fatty acid synthesis in target plants, indicating the potential agricultural applications of similar acetamide derivatives (Weisshaar & Böger, 1989).

Anticancer Activity

A study on 2,5-disubstituted 1,3,4-oxadiazole compounds, which are structurally akin to the compound of interest, demonstrated significant antimicrobial and hemolytic activities. These compounds, synthesized through a series of reactions involving aryl/aralkyl organic acids, esters, hydrazides, and 5-aryl/aralkyl-1,3,4-oxadiazol-2-thiols, showed variable activity against selected microbial species, highlighting their potential in developing new antimicrobial agents with anticancer properties (Gul et al., 2017).